4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride

• IUPAC Name: 4-[(1-methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride
• InChI: InChI=1S/C12H12N2O3.ClH/c1-14-7-6-13-11(14)8-17-10-4-2-9(3-5-10)12(15)16;/h2-7H,8H2,1H3,(H,15,16);1H
• InChI Key: RTPGYULJNQWPEH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1COC2=CC=C(C=C2)C(=O)O.Cl
• Molecular Formula: C12H13ClN2O3
• Molecular Weight: 268.69 g/mol

Description

“4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride” is a chemical compound with the molecular formula C12H13ClN2O3 and a molecular weight of 268.7. It is a powder in physical form.

Synthesis Analysis

The synthesis of imidazole compounds, which include “4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride”, can be achieved through various methods. One common method is the acid-catalysed methylation of imidazole by methanol. Another method involves the Radziszewski reaction from glyoxal, formaldehyde, and a mixture of ammonia and methylamine.

Molecular Structure Analysis

The molecular structure of “4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride” consists of an imidazole ring attached to a benzoic acid group via a methoxy bridge. The imidazole ring contains two nitrogen atoms, one of which bears a methyl group.

Physical And Chemical Properties Analysis

“4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride” is a powder that is stored at room temperature.

Scientific Research Applications

DNA Interaction and Fluorescent Staining

• DNA Minor Groove Binding : Certain derivatives, such as those related to Hoechst 33258, demonstrate strong binding to the minor groove of double-stranded B-DNA, specifically AT-rich sequences. These compounds are widely used for fluorescent DNA staining in cell biology, enabling chromosome and nuclear staining, and analysis of DNA content values through flow cytometry. Such applications are pivotal in plant cell biology and offer a foundation for rational drug design and understanding DNA sequence recognition and binding (Issar & Kakkar, 2013).

Antimicrobial and Environmental Studies

• Environmental Persistence and Impact : Studies on compounds structurally related to parabens, which are esters of para-hydroxybenzoic acid, highlight their occurrence, fate, and behavior in aquatic environments. Despite treatments that effectively remove them from wastewater, they persist in low concentrations in effluents and are ubiquitous in surface water and sediments. This research indicates the environmental impact of such compounds and the need for further studies on their toxicity (Haman et al., 2015).

Pharmacological Applications

• Medicinal Perspectives of Derivatives : Benzimidazole and its derivatives play a crucial role in medicinal chemistry, exhibiting a wide range of pharmacological functions including antimicrobial, antiviral, antidiabetic, anti-cancer, and more. This diversity underscores the significance of such compounds in drug development and the potential for new therapeutic agents (Vasuki et al., 2021).

Synthetic and Chemical Properties

• Synthetic Utilities : The synthesis of benzimidazoles, quinoxalines, and benzo(1,5)diazepines from o-phenylenediamines demonstrates the chemical versatility and utility of such compounds. These processes involve a variety of reactions, showcasing the importance of benzimidazole and related compounds in synthetic organic chemistry and their applications across various chemical domains (Ibrahim, 2011).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with it include H315, H319, and H335, indicating that it may cause skin irritation, eye irritation, and respiratory irritation, respectively.

Future Directions

The future directions for “4-[(1-Methylimidazol-2-yl)methoxy]benzoic acid;hydrochloride” and similar imidazole compounds could involve further exploration of their broad range of chemical and biological properties. This could potentially lead to the development of new drugs for various diseases.

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are known to interact with various enzymes and receptors in the body, influencing numerous biochemical processes .

Mode of Action

Imidazole derivatives are known to interact with their targets through various mechanisms, including hydrogen bonding . These interactions can lead to changes in the conformation and activity of the target molecules .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities . These can include pathways related to inflammation, tumor growth, diabetes, allergies, and more .

Pharmacokinetics

Imidazole derivatives are generally known to be highly soluble in water and other polar solvents, which can influence their absorption and distribution in the body .

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of imidazole derivatives .